Cas no 1060804-97-8 (2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
• CAS No: 1060804-97-8
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 1034998
• PubChem ID: 64989010
• Update Time: 2025-04-20

2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(4-methylpyridin-2-yl)ethanone
• 2,2,2-trifluoro-1-(4-methylpyridin-2-yl)ethan-1-one
• DTXSID00734833
• AB67844
• EN300-1928241
• A900228
• J-506731
• 1060804-97-8
• CS-0280676
• 2,2,2-TRIFLUORO-1-(4-METHYL-PYRIDIN-2-YL)-ETHANONE
• DB-292067

• Inchi： 1S/C8H6F3NO/c1-5-2-3-12-6(4-5)7(13)8(9,10)11/h2-4H,1H3
• InChI Key： GVQDMLUABICORA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones